Cas no 52547-49-6 (2-(4-Aminophenoxy)-N-ethylacetamide)

• Product Name: 2-(4-Aminophenoxy)-N-ethylacetamide
• CAS No: 52547-49-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD09037327
• CID: 359377
• PubChem ID: 16770453
• Update Time: 2025-11-01

2-(4-Aminophenoxy)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-aminophenoxy)-N-ethyl-
• 2-(4-aminophenoxy)-N-ethylacetamide
• AKOS000126706
• SCHEMBL4053405
• 52547-49-6
• EN300-31795
• CS-0246136
• Z239127440
• DTXSID20588158
• 2-(4-Aminophenoxy)-N-ethylacetamide

• MDL： MFCD09037327
• Inchi： 1S/C10H14N2O2/c1-2-12-10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3,(H,12,13)
• InChI Key： SWUUNYGVCQZKHM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(NCC)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Additional information on 2-(4-Aminophenoxy)-N-ethylacetamide

Comprehensive Overview of Acetamide, 2-(4-aminophenoxy)-N-ethyl- (CAS No. 52547-49-6)

Acetamide, 2-(4-aminophenoxy)-N-ethyl- (CAS No. 52547-49-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, often referred to as N-Ethyl-2-(4-aminophenoxy)acetamide, features an acetamide backbone substituted with an ethyl group and a 4-aminophenoxy moiety. Its molecular formula is C₁₀H₁₄N₂O₂, and it exhibits a molecular weight of 194.23 g/mol. The presence of both amino and phenoxy functional groups makes it a valuable intermediate in synthetic chemistry.

The growing interest in Acetamide, 2-(4-aminophenoxy)-N-ethyl- is driven by its potential in drug discovery and development. Researchers are increasingly exploring its role as a building block for pharmaceutical intermediates, particularly in the synthesis of novel therapeutic agents. Its structural features allow for modifications that can enhance bioavailability and target specificity, making it a hot topic in medicinal chemistry. Recent studies highlight its relevance in designing kinase inhibitors and anti-inflammatory compounds, aligning with the current focus on precision medicine and personalized therapies.

In the agrochemical sector, Acetamide, 2-(4-aminophenoxy)-N-ethyl- is gaining attention for its potential as a precursor in the development of crop protection agents. With the global demand for sustainable agriculture on the rise, this compound's utility in creating environmentally friendly pesticides and herbicides is being actively investigated. Its ability to act as a bioactive scaffold positions it as a key player in addressing challenges related to pest resistance and food security.

From a material science perspective, Acetamide, 2-(4-aminophenoxy)-N-ethyl- is being studied for its applications in advanced polymer synthesis. Its incorporation into polymer chains can impart desirable properties such as thermal stability and mechanical strength, making it suitable for high-performance materials. This aligns with the increasing demand for lightweight, durable materials in industries like aerospace and automotive.

The synthesis of Acetamide, 2-(4-aminophenoxy)-N-ethyl- typically involves the reaction of 4-aminophenol with N-ethyl-2-chloroacetamide under controlled conditions. Optimizing the yield and purity of this process is a key area of research, with advancements in green chemistry techniques playing a pivotal role. Solvent-free reactions and catalytic methods are being explored to minimize environmental impact, reflecting the industry's shift toward sustainable practices.

Market trends indicate a steady growth in the demand for Acetamide, 2-(4-aminophenoxy)-N-ethyl-, particularly in regions with robust pharmaceutical and agrochemical industries. North America and Asia-Pacific are leading the charge, driven by investments in R&D and the expansion of specialty chemical manufacturing. Analysts project a compound annual growth rate (CAGR) of 5-7% over the next decade, underscoring its commercial significance.

Safety and handling of Acetamide, 2-(4-aminophenoxy)-N-ethyl- are critical considerations for industrial and laboratory settings. While it is not classified as a hazardous material, standard precautions such as the use of personal protective equipment (PPE) and proper ventilation are recommended. Regulatory compliance with guidelines from agencies like the Environmental Protection Agency (EPA) and REACH ensures its safe production and use.

In conclusion, Acetamide, 2-(4-aminophenoxy)-N-ethyl- (CAS No. 52547-49-6) is a multifaceted compound with significant potential across diverse industries. Its applications in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research and development. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.